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Compound of Interest

Compound Name: Methyltetrazine-PEG4-Acid

Cat. No.: B2488713 Get Quote

Essential Safety and Handling Guide for
Methyltetrazine-PEG4-Acid
For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensure laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for handling

Methyltetrazine-PEG4-Acid, including operational and disposal plans.

Chemical Information: Methyltetrazine-PEG4-Acid is a stable, amine-reactive tetrazine

building block commonly used in bioconjugation applications, particularly for modifying primary

or secondary amines in the presence of activators.[1][2][3] Its hydrophilic polyethylene glycol

(PEG) spacer enhances aqueous solubility.[1][3]
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Property Value

CAS Number 1802907-91-0[1][2][3]

Molecular Formula C20H28N4O7[1][3]

Appearance Red crystalline solid[1][3]

Purity >95% (HPLC)[1][3]

Solubility
DMSO, DMF, DCM, THF, Chloroform, Water[1]

[2][3]

Storage -20°C, desiccated[1][2][3]

Personal Protective Equipment (PPE)
When handling Methyltetrazine-PEG4-Acid, appropriate personal protective equipment must

be worn to minimize exposure and ensure safety. The following table summarizes the required

PPE.

Protection Type Required PPE Notes

Eye/Face Protection Tight-sealing safety goggles.
Protects against splashes and

dust.

Hand Protection
Suitable, chemical-resistant

gloves.

Ensure gloves are compatible

with the solvents being used.

Skin and Body Protection
Laboratory coat and suitable

protective clothing.

Provides a barrier against

accidental contact.

Respiratory Protection

Use in a well-ventilated area.

In case of insufficient

ventilation, wear a

government-approved

respirator.

Not expected to be an

inhalation hazard under normal

use.[4]
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Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the compound at -20°C in a dry, well-ventilated place.[1][2][3][4]

Keep the container tightly closed and desiccated.[3]

Preparation and Use:

Handle in accordance with good industrial hygiene and safety practices.[4]

Avoid generating dust.

Use in a well-ventilated area or under a chemical fume hood.

When dissolving, add the solvent to the reagent slowly.

The following diagram outlines the standard workflow for handling Methyltetrazine-PEG4-
Acid.
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Handling Workflow for Methyltetrazine-PEG4-Acid

Preparation

Reaction

Cleanup and Disposal

Don Appropriate PPE

Retrieve from -20°C Storage

Allow to Equilibrate to Room Temperature

Weigh in a Ventilated Enclosure

Dissolve in Appropriate Solvent

Perform Reaction Under Controlled Conditions

Quench Reaction and Work-up

Dispose of Waste

Clean Equipment and Work Area

Return Unused Reagent to Storage

Click to download full resolution via product page

Handling Workflow Diagram
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First Aid Measures
In the event of exposure, follow these first aid guidelines.

Exposure Route First Aid Procedure

Inhalation

Not expected to be an inhalation hazard under

normal use. If respiratory symptoms occur,

move to fresh air and consult a physician if

necessary.[4]

Skin Contact
Rinse with plenty of water. Immediate medical

attention is not required.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[4]

Ingestion

Not expected to be a significant ingestion

hazard under normal use. If you feel unwell,

seek medical advice.[4]

Disposal Plan
The generation of waste should be minimized whenever possible.[4]

Unused Product: Dispose of this material and its container in accordance with all applicable

local, regional, and national regulations.[4]

Empty Containers: Empty containers or liners may retain some product residues and should

be disposed of in the same manner as the product itself.[4]

Reaction Waste: Disposal of this product's solutions or any by-products must comply with the

requirements of all applicable regulations.[4]

This compound contains no substances known to be hazardous to the environment or not

degradable in wastewater treatment plants.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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